Cas no 1806994-60-4 (2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-5-fluoropyridine)

• Product Name: 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-5-fluoropyridine
• CAS No: 1806994-60-4
• MF: C₇H₄Br₂F₃N
• MW: 318.916570663452
• CID: 4860485
• Update Time: 2025-05-19

2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-5-fluoropyridine

• Inchi： 1S/C7H4Br2F3N/c8-1-3-5(7(11)12)4(10)2-13-6(3)9/h2,7H,1H2
• InChI Key： OQZVHHMURDJFHF-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=C(C=1C(F)F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-5-fluoropyridine

2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-5-fluoropyridine: A Comprehensive Overview

The compound 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-5-fluoropyridine (CAS No. 1806994-60-4) is a highly substituted pyridine derivative with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes multiple halogen substituents, making it a valuable intermediate in organic synthesis. The presence of bromine and fluorine atoms at specific positions on the pyridine ring contributes to its reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the importance of halogenated pyridines in medicinal chemistry, particularly in the development of novel drug candidates. The difluoromethyl group at position 4 and the fluoro substituent at position 5 enhance the compound's electronic properties, making it an attractive substrate for further functionalization. Additionally, the bromomethyl group at position 3 introduces a reactive site that can be utilized in cross-coupling reactions, a key area of modern organic synthesis.

The synthesis of 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-5-fluoropyridine involves a series of carefully controlled reactions, including nucleophilic substitution and electrophilic halogenation. Researchers have explored various methodologies to optimize the yield and purity of this compound, with a focus on minimizing side reactions and ensuring high stereochemical control. These advancements have significantly improved the scalability of the synthesis process, making it more accessible for industrial applications.

In terms of applications, this compound has shown promise in the development of agrochemicals and biologically active molecules. Its ability to act as a versatile building block has been leveraged in the construction of complex heterocyclic frameworks. For instance, recent studies have demonstrated its utility in the synthesis of pyridine-based herbicides, where the halogen substituents play a critical role in enhancing bioactivity and selectivity.

Moreover, the compound's reactivity has been exploited in catalytic processes, such as Suzuki-Miyaura cross-coupling reactions. The presence of multiple halogen atoms allows for sequential coupling reactions, enabling the construction of highly functionalized molecules with precision. This has opened new avenues for the development of advanced materials and specialty chemicals.

From an environmental perspective, researchers have also investigated the degradation pathways of 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-5-fluoropyridine under various conditions. Understanding its stability and biodegradation characteristics is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 2-Bromo-3-(bromomethyl)-4-(difluoromethyl)-5-fluoropyridine is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for future research and development efforts.